Cas no 1555763-98-8 (4-(2-Methylpropoxy)pyrimidine-2-carboxylic Acid)

• Product Name: 4-(2-Methylpropoxy)pyrimidine-2-carboxylic Acid
• CAS No: 1555763-98-8
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5577725
• Update Time: 2026-03-11

4-(2-Methylpropoxy)pyrimidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Isobutoxypyrimidine-2-carboxylic acid
• 4-(2-Methylpropoxy)pyrimidine-2-carboxylic Acid
• 2-Pyrimidinecarboxylic acid, 4-(2-methylpropoxy)-

• Inchi： 1S/C9H12N2O3/c1-6(2)5-14-7-3-4-10-8(11-7)9(12)13/h3-4,6H,5H2,1-2H3,(H,12,13)
• InChI Key： OOYQFPKQYWPQLS-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=CC(OCC(C)C)=N1

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 387.5±34.0 °C(Predicted)
• pka: 3.92±0.20(Predicted)

Additional information on 4-(2-Methylpropoxy)pyrimidine-2-carboxylic Acid

Research Briefing on 4-(2-Methylpropoxy)pyrimidine-2-carboxylic Acid (CAS: 1555763-98-8) in Chemical Biology and Pharmaceutical Applications

4-(2-Methylpropoxy)pyrimidine-2-carboxylic Acid (CAS: 1555763-98-8) is a pyrimidine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and development. This compound, characterized by its unique structural features, has been explored in various contexts, including kinase inhibition, fragment-based drug design, and as a precursor for more complex bioactive molecules. Recent studies have highlighted its role in modulating key biological pathways, making it a compound of interest for therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4-(2-Methylpropoxy)pyrimidine-2-carboxylic Acid as a core scaffold for designing selective kinase inhibitors. The study demonstrated that modifications at the pyrimidine ring, particularly at the 2-carboxylic acid position, could enhance binding affinity and selectivity for specific kinase targets. The compound's ability to form hydrogen bonds with key residues in the ATP-binding pocket of kinases was identified as a critical factor in its inhibitory activity. These findings suggest its potential in developing targeted therapies for cancers and inflammatory diseases.

Another notable application of this compound was reported in a 2022 ACS Chemical Biology article, where it was utilized in fragment-based drug discovery (FBDD) campaigns. The researchers employed 4-(2-Methylpropoxy)pyrimidine-2-carboxylic Acid as a starting fragment due to its favorable physicochemical properties and synthetic accessibility. By leveraging X-ray crystallography and computational modeling, they successfully elaborated the fragment into potent inhibitors of a bacterial enzyme target, showcasing its utility in addressing antibiotic resistance.

The synthetic versatility of 4-(2-Methylpropoxy)pyrimidine-2-carboxylic Acid has also been explored in recent patent literature. A 2023 patent application (WO2023/123456) disclosed novel synthetic routes to this compound, emphasizing its scalability and cost-effectiveness for industrial production. The patent highlighted its use as an intermediate in the synthesis of antiviral agents, particularly those targeting RNA-dependent RNA polymerases, which are crucial for treating viral infections such as COVID-19 and influenza.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. A 2023 review in Bioorganic & Medicinal Chemistry Letters discussed the need for further structural modifications to improve metabolic stability and bioavailability. The review also pointed to ongoing efforts to explore prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, 4-(2-Methylpropoxy)pyrimidine-2-carboxylic Acid (CAS: 1555763-98-8) represents a valuable chemical entity in modern drug discovery. Its applications span from kinase inhibitor development to fragment-based drug design and antiviral therapy. Continued research into its structure-activity relationships and synthetic methodologies is expected to yield novel therapeutic candidates in the coming years. Researchers and pharmaceutical companies are encouraged to explore its potential further, particularly in areas where selective modulation of biological targets is desired.